Cas no 5468-04-2 (1,3-Dioxane,5-methyl-2-(6-methyl-3-cyclohexen-1-yl)-5-nitro-)

• Product Name: 1,3-Dioxane,5-methyl-2-(6-methyl-3-cyclohexen-1-yl)-5-nitro-
• CAS No: 5468-04-2
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 381026
• PubChem ID: 230523
• Update Time: 2025-04-19

1,3-Dioxane,5-methyl-2-(6-methyl-3-cyclohexen-1-yl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,5-methyl-2-(6-methyl-3-cyclohexen-1-yl)-5-nitro-
• NSC25474; AC1L5JPN; AC1Q1WSI; CTK5A2244; AR-1G8816; NSC 25474; NSC-25474; AG-J-30869;
• NSC25474
• 5-methyl-2-(6-methylcyclohex-3-en-1-yl)-5-nitro-1,3-dioxane
• DTXSID60282340
• 5468-04-2
• NSC-25474

• Inchi： 1S/C12H19NO4/c1-9-5-3-4-6-10(9)11-16-7-12(2,8-17-11)13(14)15/h3-4,9-11H,5-8H2,1-2H3
• InChI Key： NIYFQKGUYGGEDO-UHFFFAOYSA-N
• SMILES： O1CC(C)(COC1C1CC=CCC1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.13147
• Monoisotopic Mass: 241.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 340°Cat760mmHg
• Flash Point: 138.1°C
• Refractive Index: 1.512
• PSA: 61.6
• LogP: 2.52020